Cas no 130008-09-2 (N-Methyl-methyl ester D-Phenylalanine Hydrochloride)

• Product name: N-Methyl-methyl ester D-Phenylalanine Hydrochloride
• CAS No: 130008-09-2
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• MDL: MFCD04973245
• CID: 1228678
• PubChem ID: 67675751

N-Methyl-methyl ester D-Phenylalanine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, N-methyl-, methyl ester, hydrochloride
• N-Methyl-methyl ester D-Phenylalanine Hydrochloride
• H-D-MEPHE-OME HCL
• 130008-09-2
• N-methyl-D-phenylalanine methyl ester hydrochloride
• methyl (2R)-2-(methylamino)-3-phenylpropanoate hydrochloride
• ZIFGLAQTUGRAAB-HNCPQSOCSA-N
• EN300-6479018
• N-methyl-(D)-phenylalanine methyl ester hydrochloride
• CS-0375853
• SCHEMBL8724387
• (R)-Methyl 2-(methylamino)-3-phenylpropanoate hydrochloride
• (R)-Methyl2-(methylamino)-3-phenylpropanoatehydrochloride
• AC3682
• methyl (2R)-2-(methylamino)-3-phenylpropanoate;hydrochloride

• MDL： MFCD04973245
• Inchi： InChI=1S/C11H15NO2.ClH/c1-12-10(11(13)14-2)8-9-6-4-3-5-7-9;/h3-7,10,12H,8H2,1-2H3;1H/t10-;/m1./s1
• InChI Key： ZIFGLAQTUGRAAB-HNCPQSOCSA-N
• SMILES： CNC(CC1=CC=CC=C1)C(=O)OC.Cl

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on N-Methyl-methyl ester D-Phenylalanine Hydrochloride

Recent Advances in N-Methyl-methyl ester D-Phenylalanine Hydrochloride (CAS: 130008-09-2) Research

N-Methyl-methyl ester D-Phenylalanine Hydrochloride (CAS: 130008-09-2) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, peptide synthesis, and as a building block for bioactive molecules. Recent studies have focused on optimizing its synthesis, understanding its biochemical properties, and evaluating its therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of N-Methyl-methyl ester D-Phenylalanine Hydrochloride in the synthesis of peptide-based therapeutics. The researchers demonstrated that this compound could serve as a key intermediate in the production of protease-resistant peptides, which are crucial for developing orally bioavailable drugs. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its potential as a modulator of enzyme activity. The researchers found that N-Methyl-methyl ester D-Phenylalanine Hydrochloride could selectively inhibit certain enzymes involved in inflammatory pathways, suggesting its utility in designing anti-inflammatory agents. The study employed molecular docking simulations and in vitro assays to validate these findings.

In addition to its therapeutic applications, recent research has also explored the compound's role in asymmetric synthesis. A 2023 article in Tetrahedron Letters detailed a novel catalytic method for the enantioselective synthesis of N-Methyl-methyl ester D-Phenylalanine Hydrochloride, achieving high yields and excellent stereoselectivity. This advancement is expected to streamline the production of chiral pharmaceuticals and reduce manufacturing costs.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of N-Methyl-methyl ester D-Phenylalanine Hydrochloride. Issues such as scalability, stability, and bioavailability need to be addressed in future studies. However, the compound's versatility and potential make it a valuable candidate for further investigation in the pharmaceutical and chemical biology sectors.

In conclusion, recent research on N-Methyl-methyl ester D-Phenylalanine Hydrochloride (CAS: 130008-09-2) underscores its importance as a multifunctional building block in drug discovery and peptide chemistry. Ongoing studies are expected to uncover new applications and optimize its synthesis, paving the way for its broader use in the pharmaceutical industry.